Cas no 908564-58-9 (Phenol, 2-[2-amino-6-(2-furanyl)-4-pyrimidinyl]-)

• Product Name: Phenol, 2-[2-amino-6-(2-furanyl)-4-pyrimidinyl]-
• CAS No: 908564-58-9
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 788355
• PubChem ID: 135771912
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(2-furanyl)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(2-furanyl)-4-pyrimidinyl]-
• 6-[2-amino-6-(furan-2-yl)-1H-pyrimidin-4-ylidene]cyclohexa-2,4-dien-1-one
• 908564-58-9
• DTXSID90847769
• 2-[2-amino-6-(2-furyl)pyrimidin-4-yl]phenol
• 6-[2-Amino-6-(furan-2-yl)pyrimidin-4(1H)-ylidene]cyclohexa-2,4-dien-1-one
• CHEMBL2262454
• 2-(2-Amino-6-furan-2-yl-pyrimidin-4-yl)-phenol

• Inchi： 1S/C14H11N3O2/c15-14-16-10(9-4-1-2-5-12(9)18)8-11(17-14)13-6-3-7-19-13/h1-8,18H,(H2,15,16,17)
• InChI Key： IBEMCRXKXRILBG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC(C2C=CC=CC=2O)=NC(N)=N1

Computed Properties

• Exact Mass: 253.085126602g/mol
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.2Ų